Cas no 1260383-31-0 (3-Amino-6-iodo-4-azaindole)

• Product Name: 3-Amino-6-iodo-4-azaindole
• CAS No: 1260383-31-0
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 2169024
• Update Time: 2025-10-05

3-Amino-6-iodo-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-iodo-4-azaindole
• 6-Iodo-1H-pyrrolo[3,2-b]pyridin-3-amine

• Inchi： 1S/C7H6IN3/c8-4-1-6-7(11-2-4)5(9)3-10-6/h1-3,10H,9H2
• InChI Key： IQFCQLSFGBHBAE-UHFFFAOYSA-N
• SMILES： IC1C=NC2C(=CNC=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 54.7

Additional information on 3-Amino-6-iodo-4-azaindole

Comprehensive Overview of 3-Amino-6-iodo-4-azaindole (CAS No. 1260383-31-0): Properties, Applications, and Market Insights

3-Amino-6-iodo-4-azaindole (CAS No. 1260383-31-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 4-azaindole derivative features an amino group at the 3-position and an iodine substituent at the 6-position, making it a versatile intermediate for drug discovery and material science applications. The unique structural attributes of this compound contribute to its growing demand in the fine chemical industry.

The molecular structure of 3-Amino-6-iodo-4-azaindole combines the azaindole scaffold with strategically placed functional groups that enhance its reactivity and binding properties. Researchers have particularly focused on its potential as a building block for kinase inhibitors, given the importance of azaindole derivatives in targeted cancer therapies. The iodine atom present in the molecule offers excellent opportunities for further functionalization through cross-coupling reactions, a feature that aligns with current trends in fragment-based drug design.

In recent years, the scientific community has shown increasing interest in 4-azaindole compounds due to their remarkable biological activities. 3-Amino-6-iodo-4-azaindole serves as a key precursor in the synthesis of various biologically active molecules, particularly those targeting protein-protein interactions. Its application extends to the development of fluorescent probes and molecular sensors, where the iodo-substituted azaindole core provides excellent photophysical properties.

The synthesis of 3-Amino-6-iodo-4-azaindole typically involves multi-step organic transformations starting from commercially available 4-azaindole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing practices. Advanced purification techniques ensure high purity levels (>98%) required for research and development applications.

Market analysis indicates steady growth in demand for specialty azaindole derivatives, driven by expanding drug discovery programs worldwide. The compound's CAS No. 1260383-31-0 has become increasingly prominent in patent literature, particularly in applications related to kinase modulation and signal transduction inhibition. Several pharmaceutical companies have incorporated this scaffold into their lead optimization pipelines, highlighting its importance in modern medicinal chemistry.

From a regulatory perspective, 3-Amino-6-iodo-4-azaindole is handled as a research chemical with specific storage requirements. Proper handling procedures should be followed to maintain its stability, as the compound may be sensitive to light and moisture. Researchers frequently inquire about the compound's solubility profile, which shows good dissolution in polar organic solvents but limited water solubility—a characteristic that influences its formulation strategies.

The future outlook for 3-Amino-6-iodo-4-azaindole appears promising, with emerging applications in materials science and chemical biology. Its unique combination of an electron-rich azaindole core and halogen substituent makes it particularly valuable for designing novel functional materials. As the scientific community continues to explore heterocyclic building blocks for advanced applications, this compound is poised to maintain its relevance in cutting-edge research.

For researchers working with iodo-substituted heterocycles, proper analytical characterization is essential. Standard techniques include HPLC for purity assessment, NMR for structural confirmation, and mass spectrometry for molecular weight verification. These quality control measures ensure the reliability of experimental results when using 3-Amino-6-iodo-4-azaindole in various applications.

In conclusion, 3-Amino-6-iodo-4-azaindole (CAS No. 1260383-31-0) represents an important nitrogen-containing heterocycle with diverse applications in life sciences and materials research. Its structural features and synthetic versatility continue to make it a valuable tool for scientists exploring new chemical space in drug discovery and beyond.